Cas no 37703-82-5 (1-(5-Methoxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one)

1-(5-Methoxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one structure
37703-82-5 structure
Product Name:1-(5-Methoxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
CAS No:37703-82-5
MF:C13H14N2O2
MW:230.262463092804
CID:2938495
Update Time:2023-08-10

1-(5-Methoxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-3-methyl-4-acetyl-5-methoxypyrazole
    • 1-Phenyl-3-methyl-4-acetyl-5-methoxy-1H-pyrazole
    • 1-(5-Methoxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
    • 1-(5-Methoxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one
    • Inchi: 1S/C13H14N2O2/c1-9-12(10(2)16)13(17-3)15(14-9)11-7-5-4-6-8-11/h4-8H,1-3H3
    • InChI Key: FEPXDQRQESZASE-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(C)=O)C(C)=NN1C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 277
  • XLogP3: 2.3
  • Topological Polar Surface Area: 44.1
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